12-chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one

• Molecular Formula: C22H19ClFNO3
• Molecular Weight: 399.8 g/mol
• IUPAC Name: 12-chloro-3-[(4-fluorophenyl)methyl]-2,4,7,8,9,10-hexahydroisochromeno[3,4-f][1,3]benzoxazin-6-one
• InChI: InChI=1S/C22H19ClFNO3/c23-19-9-17-15-3-1-2-4-16(15)22(26)28-20(17)18-11-25(12-27-21(18)19)10-13-5-7-14(24)8-6-13/h5-9H,1-4,10-12H2
• InChI Key: VFFTVSUTIWLKRV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=CC(=C4C(=C3OC2=O)CN(CO4)CC5=CC=C(C=C5)F)Cl

Description

This compound is a benzochromeno-oxazine derivative characterized by a complex polycyclic framework. Its structure includes a fused benzochromene system linked to an oxazinone ring, with a 4-fluorobenzyl group at position 3 and a chlorine substituent at position 12. The fluorobenzyl and chloro moieties likely influence its electronic and steric properties, impacting reactivity and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 12-chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one typically involves multiple steps, including the formation of intermediate compounds. One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and continuous flow reactors can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

12-chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halides or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium azide. Reaction conditions such as temperature, solvent, and catalyst play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

12-chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 12-chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Key structural differences and similarities are highlighted below:

Compound Name	Substituents/Modifications	Core Structure	Molecular Weight (g/mol)
12-Chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one	4-Fluorobenzyl (position 3), Cl (position 12)	Benzo[3,4]chromeno[8,7-e]oxazin-6-one	~435.9 (estimated)
3-(4-Chlorobenzyl)-3,4,8,9-tetrahydro-2H-cyclopenta[3,4]chromeno[8,7-e][1,3]oxazin-6(7H)-one	4-Chlorobenzyl (position 3)	Cyclopenta-chromeno[8,7-e]oxazin-6-one	~398.9 (estimated)
6-Chloro-9-(4-fluorophenyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one	4-Fluorophenyl (position 9), Cl (position 6), methyl groups (positions 3, 4)	Chromeno[8,7-e]oxazin-2-one	~400.8 (estimated)
4-Chloro-9-(2-chlorobenzylidene)-5-(2-chlorophenyl)-2-phenyl-6,7,8,9-tetrahydro-5H-chromeno[2,3-d]pyrimidine	Three Cl substituents, benzylidene, phenyl groups	Chromeno[2,3-d]pyrimidine	~528.3 (estimated)

Key Observations :

• Chlorine positioning (e.g., at position 12 vs. 6) alters steric bulk and electronic effects, which could modulate binding to biological targets .
• Ring system variations (e.g., cyclopenta vs. benzo fusion) influence conformational flexibility and π-π stacking interactions .

Pharmacological and Physicochemical Properties

Property	Target Compound	3-(4-Chlorobenzyl) Analog ()	6-Chloro-9-(4-fluorophenyl) Derivative ()
LogP (Predicted)	~3.5	~3.1	~3.8
Aqueous Solubility	Low (<10 µM)	Moderate (~50 µM)	Low (<10 µM)
Free Radical Scavenging	Not reported	Not reported	Moderate (IC₅₀ ~15–20 µM; inferred from )

Notes:

• The 4-fluorobenzyl group in the target compound may enhance metabolic stability compared to non-fluorinated analogs .
• Structural analogs with ortho-hydroxyl groups (e.g., in ) exhibit strong radical scavenging activity (IC₅₀ < 10 µM), but the absence of hydroxyl groups in the target compound suggests alternative mechanisms of action .

Biological Activity

The compound 12-chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one is a synthetic derivative belonging to the class of benzochromeno compounds. This article aims to explore its biological activity based on existing research findings and data.

Chemical Structure and Properties

The compound features a complex structure characterized by a fused chromeno-oxazine framework. Its molecular formula is $C_{19}H_{19}ClF$ with a molecular weight of approximately 320.82 g/mol. The presence of chlorine and fluorine substituents suggests potential interactions with various biological targets.

Pharmacological Profile

Research indicates that compounds similar to 12-chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one exhibit diverse biological activities. These include:

• Anticancer Activity : Many benzochromeno derivatives have shown promise in inhibiting cancer cell proliferation through various mechanisms such as apoptosis induction and cell cycle arrest.
• Neuroprotective Effects : Some studies suggest that derivatives can cross the blood-brain barrier and may be beneficial in treating neurodegenerative diseases by promoting neuronal survival and reducing oxidative stress.
• Anti-inflammatory Properties : Compounds in this class often demonstrate anti-inflammatory effects by modulating cytokine production.

Case Studies and Research Findings

• Anticancer Activity :
  • A study evaluated the cytotoxic effects of similar compounds on various cancer cell lines. The results indicated that certain derivatives exhibited IC50 values in the micromolar range against breast and lung cancer cells .
  • Table 1 summarizes the cytotoxicity of related compounds:

  Compound Name	Cell Line	IC50 (μM)
  Compound A	MCF-7 (Breast)	15.5
  Compound B	A549 (Lung)	22.3
  Compound C	HeLa (Cervical)	18.0
• Neuroprotective Effects :
  • In vitro studies on HT-22 neuronal cells showed that some derivatives improved cell viability under oxidative stress conditions induced by corticosterone . The protective effects were dose-dependent.
  • The best-performing compound in this regard had an IC50 value of approximately 12.5 μM.
• Anti-inflammatory Activity :
  • Research demonstrated that certain benzochromeno derivatives inhibited the production of pro-inflammatory cytokines in activated macrophages . This suggests potential applications in treating inflammatory diseases.

Structure-Activity Relationship (SAR)

The biological activity of 12-chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one can be influenced by various structural features:

• Substituent Effects : The presence of halogen atoms (Cl and F) enhances lipophilicity and may improve binding affinity to biological targets.
• Hydrophobic Interactions : The hexahydro framework contributes to hydrophobic interactions which are crucial for receptor binding.